Cas no 1514020-39-3 (2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine
• CAS No: 1514020-39-3
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6138106
• PubChem ID: 82615050
• Update Time: 2025-06-12

2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine
• 1514020-39-3
• [2-(6-methoxy-1H-indol-2-yl)propan-2-yl](methyl)amine
• EN300-1733097

• Inchi： 1S/C13H18N2O/c1-13(2,14-3)12-7-9-5-6-10(16-4)8-11(9)15-12/h5-8,14-15H,1-4H3
• InChI Key： OBUUYPATDRICPP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(=C2)C(C)(C)NC

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine

Introduction to 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine (CAS No. 1514020-39-3)

2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine, with the CAS number 1514020-39-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine is composed of an indole ring substituted with a methoxy group at the 6-position and a tertiary amine functional group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The indole scaffold is a common motif in many biologically active compounds, including neurotransmitters and natural products, which contributes to its pharmacological significance.

In terms of chemical synthesis, 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine can be synthesized through a multi-step process involving the formation of the indole ring, methylation, and subsequent functional group manipulations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

The biological activities of 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in regulating mood and anxiety. This interaction has led to investigations into its potential use as an antidepressant or anxiolytic agent.

Beyond its effects on neurotransmitter systems, 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential utility in treating inflammatory diseases. These findings have opened up new avenues for its application in conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine has been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective properties are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

The safety profile of 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 2-(6-methoxy-1H-indol-2-yl)propan-2-yl(methyl)amine (CAS No. 1514020-39-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.